(4-Chloropyridin-2-yl)methanol
Cat. No. B031247
Key on ui cas rn:
63071-10-3
M. Wt: 143.57 g/mol
InChI Key: UEAIOHHGRGSGGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Al+3:2].[CH3:18][CH2:19][O:20][CH2:21][CH3:22].[Cl:7][c:8]1[cH:9][c:10]([C:14](=[O:15])[O:16][CH3:17])[n:11][cH:12][cH:13]1.[H-:1].[H-:4].[H-:5].[H-:6].[Li+:3]>>[Cl:7][c:8]1[cH:9][c:10]([CH2:14][OH:15])[n:11][cH:12][cH:13]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Al+3]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOCC
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)c1cc(Cl)ccn1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCc1cc(Cl)ccn1
|
Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
